Cas no 86386-61-0 (Norchenodeoxycholic acid)

• Product Name: Norchenodeoxycholic acid
• CAS No: 86386-61-0
• MF: C₂₃H₃₈O₄
• MW: 378.545427799225
• CID: 991581
• Update Time: 2023-08-03

Norchenodeoxycholic acid Chemical and Physical Properties

Names and Identifiers

• 24-norchenodeoxycholic acid
• (3R)-3-[(3R,5S,7R,10S,13R,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid
• Norchenodeoxycholic acid
• Nor-cdca
• LMST04060018
• BDBM50375573

• Inchi： 1S/C23H38O4/c1-13(10-20(26)27)16-4-5-17-21-18(7-9-23(16,17)3)22(2)8-6-15(24)11-14(22)12-19(21)25/h13-19,21,24-25H,4-12H2,1-3H3,(H,26,27)/t13-,14+,15-,16-,17+,18+,19-,21+,22+,23-/m1/s1
• InChI Key： QYYDXDSPYPOWRO-AYTZMJRQSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 378.27701
• Monoisotopic Mass: 378.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.142
• Boiling Point: 536.7°C at 760 mmHg
• Flash Point: 292.4°C
• Refractive Index: 1.546